Cas no 1096334-76-7 (4-2-(Acetylamino)ethoxy-3-methoxybenzoic acid)

• Product Name: 4-2-(Acetylamino)ethoxy-3-methoxybenzoic acid
• CAS No: 1096334-76-7
• MF: C₁₂H₁₅NO₅
• MW: 253.251203775406
• CID: 4679886
• Update Time: 2025-05-23

4-2-(Acetylamino)ethoxy-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[2-(Acetylamino)ethoxy]-3-methoxybenzoic acid
• 4-(2-acetamidoethoxy)-3-methoxybenzoic acid
• SOLICWIHGKYPDV-UHFFFAOYSA-N
• SBB072188
• STL433208
• ST099112
• T1578
• benzoic acid, 4-[2-(acetylamino)ethoxy]-3-methoxy-
• 4-2-(Acetylamino)ethoxy-3-methoxybenzoic acid

• Inchi： 1S/C12H15NO5/c1-8(14)13-5-6-18-10-4-3-9(12(15)16)7-11(10)17-2/h3-4,7H,5-6H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key： SOLICWIHGKYPDV-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1OC)CCNC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 294
• XLogP3: 0.9
• Topological Polar Surface Area: 84.9

Additional information on 4-2-(Acetylamino)ethoxy-3-methoxybenzoic acid

Comprehensive Overview of 4-[2-(Acetylamino)ethoxy]-3-methoxybenzoic acid (CAS No. 1096334-76-7)

4-[2-(Acetylamino)ethoxy]-3-methoxybenzoic acid (CAS No. 1096334-76-7) is a specialized organic compound with significant applications in pharmaceutical research and chemical synthesis. This compound, often abbreviated for convenience, belongs to the class of benzoic acid derivatives, which are widely studied for their bioactive properties. The presence of both acetylamino and methoxy functional groups in its structure enhances its versatility in drug development, particularly in the design of enzyme inhibitors and receptor modulators.

The molecular structure of 4-[2-(Acetylamino)ethoxy]-3-methoxybenzoic acid features a benzoic acid core substituted with a 2-(acetylamino)ethoxy group at the 4-position and a methoxy group at the 3-position. This arrangement is critical for its interactions with biological targets, making it a valuable intermediate in medicinal chemistry. Researchers are increasingly interested in this compound due to its potential role in addressing chronic inflammatory diseases and metabolic disorders, topics that are currently trending in biomedical forums and search engines.

In recent years, the demand for high-purity benzoic acid derivatives like 1096334-76-7 has surged, driven by advancements in precision medicine and targeted drug delivery systems. This compound’s unique properties align with the growing focus on personalized therapeutics, a hot topic in both academic and industrial circles. Its synthesis and optimization are frequently discussed in peer-reviewed journals, reflecting its relevance in contemporary research.

From a technical perspective, 4-[2-(Acetylamino)ethoxy]-3-methoxybenzoic acid exhibits moderate solubility in polar organic solvents, which facilitates its use in high-throughput screening assays. Its stability under physiological conditions further underscores its utility in in vitro and in vivo studies. These characteristics make it a preferred choice for laboratories focusing on drug discovery and mechanistic studies, as evidenced by its frequent mention in patent filings and research grants.

The compound’s role in green chemistry initiatives is another area of interest. With the global push toward sustainable synthesis methods, researchers are exploring eco-friendly pathways to produce 1096334-76-7 without compromising yield or purity. This aligns with searches for environmentally benign chemical processes, a frequently queried topic in scientific databases and AI-driven research tools.

In summary, 4-[2-(Acetylamino)ethoxy]-3-methoxybenzoic acid (CAS No. 1096334-76-7) is a multifaceted compound with broad applications in modern science. Its structural features, combined with its relevance to cutting-edge research areas like precision medicine and sustainable chemistry, ensure its continued prominence in both academic and industrial settings. As the scientific community delves deeper into its potential, this compound is poised to remain a key player in the evolution of therapeutic and synthetic innovations.